ethyl 2,4,6-trichloro-5-nitronicotinate

• IUPAC Name: ethyl 2,4,6-trichloro-5-nitropyridine-3-carboxylate
• InChI: InChI=1S/C8H5Cl3N2O4/c1-2-17-8(14)3-4(9)5(13(15)16)7(11)12-6(3)10/h2H2,1H3
• InChI Key: UFDWTEQPDNEBFK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(N=C1Cl)Cl)[N+](=O)[O-])Cl
• Molecular Formula: C8H5Cl3N2O4
• Molecular Weight: 299.5 g/mol

Description

Ethyl 2,4,6-trichloro-5-nitronicotinate, also known as TCNN, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of nitroaromatic compounds and is known for its unique chemical properties.

Scientific Research Applications

Ethyl 2,4,6-trichloro-5-nitronicotinate has been extensively studied for its potential applications in scientific research. It has been found to exhibit antimicrobial, antifungal, and antiviral properties, making it a potential candidate for the development of new drugs. Additionally, ethyl 2,4,6-trichloro-5-nitronicotinate has been found to have anticancer properties, making it a promising compound for cancer research.

Mechanism of Action

The mechanism of action of ethyl 2,4,6-trichloro-5-nitronicotinate is not fully understood. However, it is believed that ethyl 2,4,6-trichloro-5-nitronicotinate exerts its antimicrobial, antifungal, and antiviral effects by disrupting the cell membrane of microorganisms. ethyl 2,4,6-trichloro-5-nitronicotinate has also been found to induce apoptosis in cancer cells, which may contribute to its anticancer properties.
Biochemical and Physiological Effects:
ethyl 2,4,6-trichloro-5-nitronicotinate has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of a wide range of microorganisms, including bacteria, fungi, and viruses. Additionally, ethyl 2,4,6-trichloro-5-nitronicotinate has been found to induce apoptosis in cancer cells, which may contribute to its anticancer properties.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 2,4,6-trichloro-5-nitronicotinate is that it is relatively easy to synthesize and purify, making it a cost-effective compound for scientific research. Additionally, ethyl 2,4,6-trichloro-5-nitronicotinate has been found to exhibit a wide range of biological activities, making it a versatile compound for research. However, one limitation of ethyl 2,4,6-trichloro-5-nitronicotinate is that it is a highly toxic compound and must be handled with care.

Future Directions

There are a number of future directions for ethyl 2,4,6-trichloro-5-nitronicotinate research. One potential area of research is the development of new drugs based on ethyl 2,4,6-trichloro-5-nitronicotinate. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 2,4,6-trichloro-5-nitronicotinate and its potential applications in cancer research. Finally, research is needed to explore the potential environmental impacts of ethyl 2,4,6-trichloro-5-nitronicotinate and its derivatives.
Conclusion:
In conclusion, ethyl 2,4,6-trichloro-5-nitronicotinate is a promising compound for scientific research. Its unique chemical properties and wide range of biological activities make it a versatile compound for research. However, further studies are needed to fully understand the mechanism of action of ethyl 2,4,6-trichloro-5-nitronicotinate and its potential applications in drug development and cancer research.

Synthesis Methods

The synthesis of ethyl 2,4,6-trichloro-5-nitronicotinate involves the reaction of 2,4,6-trichloronicotinic acid with nitric acid and sulfuric acid, followed by the addition of ethyl alcohol. This process results in the formation of ethyl 2,4,6-trichloro-5-nitronicotinate, which can be purified through recrystallization.